Cas no 2171913-85-0 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid
• CAS No: 2171913-85-0
• MF: C₂₄H₂₅N₅O₅
• MW: 463.485805273056
• CID: 6585713
• PubChem ID: 165545948
• Update Time: 2025-11-01

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid
• EN300-1519761
• 2171913-85-0

• Inchi： 1S/C24H25N5O5/c1-2-14(11-12-20(30)31)25-22(32)21-26-23(29-28-21)27-24(33)34-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19H,2,11-13H2,1H3,(H,25,32)(H,30,31)(H2,26,27,28,29,33)
• InChI Key： XCPMCPIKRLHCAN-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C(NC(CC)CCC(=O)O)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.18556891g/mol
• Monoisotopic Mass: 463.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid

Introduction to 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic Acid (CAS No. 2171913-85-0)

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid, identified by its CAS number 2171913-85-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a hexanoic acid backbone linked to a formamido group. The presence of a 1H-1,2,4-triazole ring further enhances its molecular complexity, making it a subject of interest for synthetic chemists and biologists alike.

The< strong>fluoren-9-ylmethoxycarbonyl moiety in the molecule is particularly noteworthy due to its potential role in modulating biological activity. Fluorene derivatives are well-known for their stability and luminescent properties, which make them valuable in various applications, including medicinal chemistry. The methoxycarbonyl group serves as a protective group for the amino functionality, allowing for selective modifications during synthesis. This feature is crucial in drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The< strong>1H-1,2,4-triazole ring is another key structural element that contributes to the compound's unique chemical properties. Triazoles are known for their versatility in medicinal chemistry, often serving as pharmacophores in drug molecules. Their ability to form hydrogen bonds and interact with biological targets makes them valuable in designing compounds with specific biological activities. In this context, the triazole ring in 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid could play a critical role in modulating the compound's interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between this compound and potential biological targets, such as enzymes and receptors. These simulations have revealed that the< strong>fluoren-9-ylmethoxycarbonyl and< strong>1H-1,2,4-triazole moieties could be critical for binding to specific sites on these targets. This insight has guided the optimization of the compound's structure to enhance its pharmacological properties.

In vitro studies have begun to explore the potential therapeutic applications of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid. Initial experiments have shown promising results in modulating inflammatory pathways and inhibiting the activity of certain enzymes associated with diseases such as cancer and autoimmune disorders. The< strong>hexanoic acid moiety is particularly interesting as it can influence the solubility and bioavailability of the compound. By adjusting the length of this side chain, researchers can fine-tune these properties to improve drug delivery systems.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazol-3-ylformamido}hexanoic acid efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the triazole ring and introducing the fluorene derivative. These methods not only enhance reaction efficiency but also minimize unwanted byproducts.

The role of< strong>fluoren-based derivatives in medicinal chemistry continues to expand with each new discovery. Their unique combination of stability and bioactivity makes them ideal candidates for drug development. The< strong>methoxycarbonyl group further enhances their utility by providing a site for selective modifications during synthesis. This flexibility allows researchers to explore various structural modifications without compromising the core pharmacophore.

The< strong>triazole ring has been extensively studied for its potential therapeutic applications. Its ability to interact with biological targets through hydrogen bonding has made it a popular scaffold in drug design. In 4-{5-{(9H-fluorenine methoxycarbonyl)amino}-1H - 1 , 2 , 4 - triazole - 3 - ylf orm am ide } hexanoic acid , this moiety is strategically positioned to interact with key sites on biological targets , enhancing binding affinity . This has led to increased interest in triazole-based compounds as potential therapeutic agents.

The hexanoic acid backbone provides an additional layer of complexity that can influence the compound's behavior in biological systems . Its length and hydrophobicity can affect how it is metabolized and distributed within an organism . By carefully tailoring this side chain , researchers can optimize solubility , bioavailability , and other pharmacokinetic properties . These factors are crucial for developing effective drugs that can reach target sites efficiently.

Ongoing research aims to further elucidate the mechanisms by which this compound exerts its effects . Preclinical studies are underway to evaluate its efficacy and safety profiles across various disease models . These studies will provide valuable insights into how best to utilize this molecule therapeutically . As our understanding grows , so too does our ability to harness its potential benefits.

The development of new synthetic methods continues at a rapid pace , enabling more efficient production of complex molecules like 4-{5-{(9 H - fluoreneine meth ox y carb on y l )a min o } - 1 H - 1 , 2 , 4 - tri azo le - 3 - ylf orm am ide } hex ano ic ac id . Advances such as flow chemistry and biocatalysis offer exciting possibilities for streamlining synthetic routes while maintaining high quality standards . These innovations will ultimately accelerate drug discovery efforts by providing reliable access to promising candidates like this one.

In conclusion , 4-{5-{(9 H - fluoreneine meth ox y carb on y l )a min o } - 1 H - 1 , 2 , 4 - tri azo le - 3 - ylf orm am ide } hex ano ic ac id represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups offers multiple opportunities for interaction with biological targets , making it a valuable asset in pharmaceutical research . As our understanding grows through continued investigation , so too does our appreciation for how these sophisticated molecules contribute toward improving human health outcomes worldwide.